(2S,4R)-1-(tert-Butoxycarbonyl)-4-hydroxypiperidine-2-carboxylic acid

• IUPAC Name: (2S,4R)-4-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• InChI: InChI=1S/C11H19NO5/c1-11(2,3)17-10(16)12-5-4-7(13)6-8(12)9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key: GCAZZUFIDGXTDA-SFYZADRCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1C(=O)O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C[C@H]1C(=O)O)O
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol
• CAS No.: 955016-25-8, 1217699-64-3

Description

“(2S,4R)-1-(tert-Butoxycarbonyl)-4-hydroxypiperidine-2-carboxylic acid” is a chemical compound with the molecular formula C11H19NO5. It has a molecular weight of 411.1993. The compound is used in various research and development applications.

Physical and Chemical Properties Analysis

The compound is a solid. Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Stereoselective Synthesis

• The compound has been utilized in the stereoselective synthesis of 6-substituted 4-hydroxy pipecolic acid derivatives, demonstrating the use of the vinylfluoro group as an acetonyl cation equivalent (Purkayastha et al., 2010).

Chemical Characterization and Synthesis

• It played a role in the synthesis and characterization of thiazolidine-4-carboxylic acids, contributing to the understanding of the impact of substituents on reaction outcomes (Jagtap et al., 2016).
• Used in the syntheses of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates, highlighting its versatility in organic synthesis (Boev et al., 2015).

Industrial Applications

• Applied in creating new chiral bicyclic 3-hydroxypiperidines, showcasing its use in industrial waste material utilization (Wilken et al., 1997).

Medicinal Chemistry

• Its derivatives have been synthesized and used in the study of NMR applications, indicating potential in probes and medicinal chemistry (Tressler & Zondlo, 2014).
• In the synthesis and characterization of N-tert-butoxycarbonyl-thiazolidine carboxylic acid, it showed potential antibacterial activities, suggesting applications in developing new antibacterial agents (Song et al., 2015).

Safety and Hazards

The compound is classified under GHS07, indicating that it may cause eye irritation. Precautionary measures include avoiding eye and skin contact and ensuring adequate ventilation when handling the compound.